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Compound of Interest

Compound Name: Tetradecylamine

Cat. No.: B048621 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling hazardous chemicals like Tetradecylamine. This guide

provides immediate, essential safety and logistical information, including detailed operational

and disposal plans to foster a safe and compliant laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for Tetradecylamine is provided below for easy

reference.

Property Value Source

Molecular Formula C14H31N [1]

CAS Number 2016-42-4 [2]

Flash Point 110 °C (230 °F) - closed cup [3]

Boiling Point 162 °C at 15 mmHg [3]

Melting Point 38-40 °C [3]

Specific Gravity 0.800 @ 25°C (water=1) [4]
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Hazard Identification and Personal Protective
Equipment (PPE)
Tetradecylamine is classified as a hazardous substance that can cause severe skin burns and

eye damage.[2] It may also cause sensitization by skin contact and is very toxic to aquatic life.

[4] Adherence to proper PPE protocols is mandatory to minimize exposure risks.

PPE Category Recommended Equipment
Rationale and Best
Practices

Eye and Face Protection
Chemical goggles and a full-

face shield.

Protects against splashes and

dust. Contact lenses should

not be worn as they can

absorb and concentrate

irritants.[4]

Skin Protection

Chemical protective gloves

(e.g., PVC or nitrile), lab coat,

and safety footwear (e.g.,

rubber boots).

Prevents skin contact, which

can cause burns and

sensitization. Ensure trousers

or overalls are worn outside of

boots to prevent spills from

entering.[4][5]

Respiratory Protection
NIOSH-approved dust

respirator (e.g., N95).

Use in well-ventilated areas. If

exposure levels are unknown

or high, a full-face pressure-

demand SCBA is

recommended.[3][4]

Safe Handling and Storage Protocol
Handling:

Ventilation: Always handle Tetradecylamine in a well-ventilated area or within a chemical

fume hood.[1]

Avoid Contact: Prevent all personal contact, including inhalation of dust or vapors.[4] Do not

allow clothing wet with the material to remain in contact with the skin.[4]
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Hygiene: Do not eat, drink, or smoke when handling. Wash hands thoroughly with soap and

water after handling.[4] Launder work clothes separately.[4]

Equipment: Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Storage:

Conditions: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.

[1][4]

Incompatibilities: Store away from incompatible materials such as acids, acid anhydrides,

acid chlorides, and oxidizing agents.[2][4] Do not store near foodstuff containers.[4]

Container Integrity: Protect containers from physical damage and check regularly for leaks.

[4]

Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[2]

Seek immediate medical attention.[2] Removal

of contact lenses should only be done by skilled

personnel.[4]

Skin Contact

Immediately flush the body and clothes with

large amounts of water, using a safety shower if

available.[4] Quickly remove all contaminated

clothing and footwear.[4] Wash skin with running

water.[4] Seek immediate medical attention.[5]

Inhalation

Move the victim to fresh air and keep them

warm and rested.[4][5] If breathing is difficult,

administer oxygen.[5] If not breathing, give

artificial respiration, but avoid mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[1] Seek immediate medical attention.

[5]

Ingestion

Rinse mouth with water.[1] Do NOT induce

vomiting.[5][6] Never give anything by mouth to

an unconscious person.[1] Seek immediate

medical attention.[5]

Spill and Disposal Plan
Spill Cleanup:

Evacuate: Clear the area of all personnel and move upwind.[4]

Alert: Notify emergency responders, providing the location and nature of the hazard.[4]

Containment: Wear full body protective clothing with breathing apparatus.[4] Prevent the spill

from entering drains or watercourses.[4] Contain and absorb the spill with inert material such

as sand, earth, or vermiculite.[4]
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Cleanup: Collect the absorbed material using non-sparking tools and place it into labeled

containers for disposal.[1][4]

Decontamination: Wash the spill area and prevent runoff from entering drains.[4]

Waste Disposal:

Regulations: All waste must be handled in accordance with local, state, and federal

regulations.[4]

Method: The material can be disposed of by removal to a licensed chemical destruction plant

or by controlled incineration with flue gas scrubbing.[1] Do not discharge into sewers or

waterways.[1][4]

Containers: Puncture containers to prevent re-use before disposal at an authorized landfill.

[4] Contaminated packaging can be triple-rinsed and offered for recycling or reconditioning.

[1]

Workflow for Safe Handling of Tetradecylamine
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Caption: Workflow for the safe handling of Tetradecylamine from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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